Cas no 192571-85-0 (Acetic acid 4,5-dimethoxypyridin-3-yl ester)

Acetic acid 4,5-dimethoxypyridin-3-yl ester structure
192571-85-0 structure
Product Name:Acetic acid 4,5-dimethoxypyridin-3-yl ester
CAS No:192571-85-0
MF:C9H11NO4
MW:197.187942743301
CID:907949
Update Time:2023-08-02

Acetic acid 4,5-dimethoxypyridin-3-yl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinol,4,5-dimethoxy-,acetate(ester)(9CI)
    • 4,5-dimethoxypyridin-3-yl acetate
    • 3-Pyridinol, 4,5-dimethoxy-, 3-acetate
    • Acetic acid 4,5-dimethoxypyridin-3-yl ester
    • Inchi: 1S/C9H11NO4/c1-6(11)14-8-5-10-4-7(12-2)9(8)13-3/h4-5H,1-3H3
    • InChI Key: LIJFBIWOENIDOZ-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CN=CC=1OC(C)=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 197
  • Topological Polar Surface Area: 57.6
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